Cas no 113201-27-7 (2-[(3,4-dimethylphenyl)methoxy]isoindole-1,3-dione)

• Product Name: 2-[(3,4-dimethylphenyl)methoxy]isoindole-1,3-dione
• CAS No: 113201-27-7
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 2610176
• PubChem ID: 71337043
• Update Time: 2025-04-21

2-[(3,4-dimethylphenyl)methoxy]isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-dimethylphenyl)methoxy]isoindole-1,3-dione
• 113201-27-7
• 2-[(3,4-Dimethylphenyl)methoxy]-1H-isoindole-1,3(2H)-dione
• DTXSID20764793

• Inchi： 1S/C17H15NO3/c1-11-7-8-13(9-12(11)2)10-21-18-16(19)14-5-3-4-6-15(14)17(18)20/h3-9H,10H2,1-2H3
• InChI Key： HRNOSNVSLSSUGX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C)=C(C)C=1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 281.10519334Da
• Monoisotopic Mass: 281.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.6Ų